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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821

This guide provides an in-depth overview of the safety data for pentaerythritol propoxylate, a
branched polymer frequently utilized as a crystallization agent.[1][2][3] The information is
compiled to assist researchers, scientists, and drug development professionals in the safe
handling, storage, and disposal of this compound.

Core Safety Information

Pentaerythritol propoxylate is not classified as a hazardous substance or mixture according
to Regulation (EC) No. 1272/2008 and is not considered a dangerous substance according to
Directive 67/548/EEC.[4] Consequently, it does not require hazard labeling.[4][5] According to
assessments, this substance is not considered a PBT (Persistent, Bioaccumulative and Toxic)
or a vPvB (very Persistent and very Bioaccumulative) substance.[5] It also does not contain
any endocrine-disrupting chemicals at a concentration of = 0.1%.[5]

Hazard Identification and Response Workflow

The following diagram outlines the logical workflow for identifying and responding to potential
hazards associated with pentaerythritol propoxylate.
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Hazard Identification and Response Workflow

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of pentaerythritol
propoxylate.
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Property Value

Molecular Formula C8H2006[6]

Molecular Weight 212.24 g/mol [6]

Appearance Viscous liquid[1][7]

Density 1.05 g/mL at 25 °C[1][2][3][4][7]1[8]
Boiling Point >300 °C[1][2][3][7][8]

Flash Point 192 °C (377.6 °F) - closed cup[1][7]
Auto-ignition Temperature 365 °C[4]

Water Solubility Completely miscible[4]

Refractive Index n20/D 1.464[1][7]

Toxicological and Ecotoxicological Data

Pentaerythritol propoxylate has been determined to not be readily biodegradable, with a
result of 51%.[4]

Test Species Result Guideline

Acute toxicity to fish Danio rerio (zebra OECD Test Guideline
_ >=100 mg/l (96 h)

(LCO) fish) 203[4]

Acute toxicity to Daphnia magna OECD Test Guideline

_ > 100 mg/l (48 h)
daphnia (EC50) (Water flea) 202[4]
Acute toxicity to algae =~ Desmodesmus OECD Test Guideline
_ >=100 mg/l (72 h)
(ECO) subspicatus 201[4]

Based on available data, the substance is not classified as acutely toxic, a skin or eye irritant, a
respiratory or skin sensitizer, mutagenic, carcinogenic, or a reproductive toxicant.[5] It is also
not classified as a specific target organ toxicant for single or repeated exposure.[5]

Experimental Protocols
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Detailed experimental protocols for the toxicological and ecotoxicological studies cited in the
safety data sheets are not publicly available. The provided information references standardized
OECD guidelines, which can be accessed for detailed methodologies.

Handling and Storage

Precautions for Safe Handling:

Ensure adequate local and general ventilation in work areas.[5]

Wash hands thoroughly after handling.[5]

Avoid eating, drinking, and smoking in work areas.[5]

Remove contaminated clothing and protective equipment before entering eating areas.[5]

Preventive skin protection with barrier creams or ointments is recommended.[5]
Conditions for Safe Storage:

e Store in a cool, dry, and well-ventilated place.[4]

o Keep containers tightly closed.[4]

e The material is stable under normal ambient and anticipated storage and handling
conditions.[5]

First-Aid Measures

General Advice:
 In case of doubt or if symptoms persist, seek medical advice.[5]

+ Remove the affected person from the danger area and keep them warm, still, and covered.

[5]

o Immediately take off all contaminated clothing.[5]
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e If the person is unconscious, place them in the recovery position. Never give anything by
mouth to an unconscious person.[4][5][9]

Specific Measures:

If Inhaled: Move the person into fresh air. If breathing is irregular or has stopped, provide
artificial respiration and seek immediate medical assistance.[4][5][9]

» In Case of Skin Contact: Wash off with soap and plenty of water.[4][5]

» In Case of Eye Contact: Remove contact lenses if present and easy to do. Rinse copiously
with clean, fresh water for at least 10 minutes, holding the eyelids apart.[5]

« |If Swallowed: Rinse mouth with water (only if the person is conscious). Do NOT induce
vomiting.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Fire-Fighting Procedures: Fight fire with normal precautions from a reasonable distance.[5]
Coordinate firefighting measures with the surrounding environment.[5] Do not allow
firefighting water to enter drains or water courses.[5]

» Protective Equipment: In case of fire and/or explosion, do not breathe fumes.[5] Wear a self-
contained breathing apparatus if necessary.[4]

Personal Protection

The following personal protective equipment (PPE) is recommended when handling
pentaerythritol propoxylate:

o Eye/Face Protection: Wear eye and face protection.[5] Safety glasses or goggles that comply
with NIOSH (US) or EN 166 (EU) standards are recommended.[4]

» Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[4][5]
Check for leaks and impermeability before use.[5]
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o Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[5]

» Body Protection: No specific requirements are listed, but good industrial hygiene practices
should be followed.

Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the selection process for appropriate PPE.
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PPE Selection Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Pentaerythritol Propoxylate: A Technical Safety Guide
for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1255821#pentaerythritol-propoxylate-
safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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